![molecular formula C8H6BrClN2 B6304970 7-Bromo-6-chloro-1-methyl-indazole CAS No. 2091616-78-1](/img/structure/B6304970.png)
7-Bromo-6-chloro-1-methyl-indazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of indazoles, including 7-Bromo-6-chloro-1-methyl-indazole, has been a topic of interest in recent years . The strategies for the synthesis of indazoles include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of 7-Bromo-6-chloro-1-methyl-indazole consists of a heterocyclic aromatic organic compound, which is part of the indazole family . The InChI code for this compound is 1S/C8H6BrClN2/c1-12-8-5(4-11-12)2-3-6(10)7(8)9/h2-4H,1H3.Chemical Reactions Analysis
Indazoles, including 7-Bromo-6-chloro-1-methyl-indazole, have been used in various chemical reactions. For instance, they have been used as reagents in the synthesis of cyclic benzimidazole derivatives, which function as protein kinase activators .Physical And Chemical Properties Analysis
7-Bromo-6-chloro-1-methyl-indazole is a solid at room temperature . It has a molecular weight of 245.50 g/mol . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the retrieved papers.Scientific Research Applications
Antitumor Activity
Indazole derivatives, including 7-Bromo-6-chloro-1-methyl-indazole, have been investigated for their antitumor properties . Researchers have explored their effects on tumor cell growth, apoptosis, and metastasis inhibition. The compound’s unique structure may interact with specific cellular targets, making it a promising candidate for further study in cancer therapy.
Anti-Inflammatory Properties
Indazole derivatives exhibit anti-inflammatory effects . Researchers have explored their impact on inflammatory pathways, cytokine production, and immune responses. The bromo-chloro substitution pattern in 7-Bromo-6-chloro-1-methyl-indazole may contribute to its anti-inflammatory activity.
Mechanism of Action
Target of Action
For instance, some indazole derivatives have been identified as potent and selective inhibitors of Rho kinase (ROCK1), a mediator of vascular smooth muscle contraction .
Mode of Action
For example, some indazole derivatives inhibit the production of catabolic or anti-inflammatory mediators in osteoarthritis (OA) cartilage in a concentration-dependent manner .
Biochemical Pathways
For instance, some indazole derivatives have been found to inhibit the production of prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13) in osteoarthritis (OA) cartilage .
Result of Action
Indazole derivatives have been reported to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .
Safety and Hazards
properties
IUPAC Name |
7-bromo-6-chloro-1-methylindazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrClN2/c1-12-8-5(4-11-12)2-3-6(10)7(8)9/h2-4H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJIKVPVROYBHPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2Br)Cl)C=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.50 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromo-6-chloro-1-methyl-indazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.